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Compound of Interest

Compound Name: AMAS

Cat. No.: B013638 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with AMAS (N-α-maleimidoacet-oxysuccinimide

ester), a heterobifunctional crosslinker. Adherence to these procedures is vital for ensuring

laboratory safety and experimental success.

Chemical and Physical Properties
AMAS is a crosslinking reagent used to conjugate molecules containing amine and sulfhydryl

groups, such as proteins and peptides.[1][2][3] It features an NHS ester that reacts with primary

amines and a maleimide group that reacts with sulfhydryls.[2]
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Property Value

Chemical Name N-α-maleimidoacet-oxysuccinimide ester

Synonyms
AMAS, Maleimidoacetic acid N-

hydroxysuccinimide ester

CAS Number 55750-61-3

Molecular Formula C₁₀H₈N₂O₆

Molecular Weight 252.18 g/mol

Spacer Arm Length 4.4 Å

Solubility
Soluble in DMF (Dimethylformamide) and

DMSO (Dimethyl Sulfoxide)

Personal Protective Equipment (PPE)
Due to the reactive nature of the maleimide group, which can be toxic and cause skin and eye

damage, proper PPE is mandatory.[4][5]

PPE Item Specification

Gloves

Chemical-resistant nitrile gloves. Double-gloving

is recommended when handling the pure

compound.

Eye Protection
Safety glasses with side shields or chemical

splash goggles.

Lab Coat
A full-length laboratory coat to prevent skin

contact.

Respiratory Protection

Work in a well-ventilated area, preferably a

chemical fume hood, especially when handling

the solid powder.

Handling and Experimental Protocol
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AMAS is moisture-sensitive and should be stored in a desiccator at the recommended

temperature.[6] Before use, allow the vial to equilibrate to room temperature to prevent

moisture condensation. As AMAS is not readily soluble in aqueous solutions, a stock solution

should be prepared in an organic solvent like DMSO or DMF immediately before use. Do not

prepare and store stock solutions for later use.

General Experimental Protocol: Two-Step Protein-
Protein Conjugation
This protocol outlines a common application of AMAS: covalently linking two proteins (Protein-

A and Protein-B).

Materials:

AMAS

Protein-A (containing primary amines, e.g., lysine residues)

Protein-B (containing sulfhydryl groups, e.g., cysteine residues)

Anhydrous DMSO or DMF

Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.5

Quenching Solution: 1 M Tris-HCl, pH 8.0, or 1 M glycine

Desalting columns

Procedure:

Preparation of AMAS Stock Solution:

In a chemical fume hood, dissolve AMAS in anhydrous DMSO or DMF to a final

concentration of 10-20 mM.

Activation of Protein-A:

Dissolve Protein-A in the reaction buffer.
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Add the AMAS stock solution to the Protein-A solution at a 10- to 20-fold molar excess.

Incubate the reaction for 30-60 minutes at room temperature.

Optional: Quench the reaction by adding the quenching solution to a final concentration of

20-50 mM and incubate for 15 minutes.

Removal of Excess AMAS:

Immediately purify the AMAS-activated Protein-A using a desalting column to remove

excess, non-reacted crosslinker and quenching reagents.

Conjugation to Protein-B:

Dissolve Protein-B in the reaction buffer.

Mix the purified, AMAS-activated Protein-A with Protein-B.

Incubate the mixture for 1-2 hours at room temperature or overnight at 4°C.

Final Purification:

Purify the final conjugate using an appropriate chromatography method (e.g., size-

exclusion or ion-exchange chromatography) to separate the desired conjugate from

unreacted proteins.

Experimental Workflow Diagram
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Step 1: Activation

Step 2: Purification

Step 3: Conjugation
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Caption: A typical two-step workflow for protein-protein conjugation using AMAS.

Disposal Plan
All waste containing AMAS or other maleimide compounds must be treated as hazardous

chemical waste.[4] Do not dispose of this waste down the drain.

Deactivation of Reactive Maleimide
To minimize the reactivity of the waste, the maleimide group should be deactivated by reacting

it with an excess of a thiol-containing compound.[4]

Deactivation Protocol:

Prepare a Quenching Solution: Prepare a ~100 mM solution of a thiol-containing compound

such as β-mercaptoethanol (BME) or dithiothreitol (DTT) in a suitable buffer (e.g., PBS).

Reaction: In a designated chemical waste container, add the AMAS-containing solution to a

10-fold molar excess of the quenching solution.

Incubation: Gently mix and allow the reaction to proceed for at least 2 hours at room

temperature to ensure the complete reaction of the maleimide group.[4]
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Waste Segregation and Disposal
Deactivated Liquid Waste: Collect the deactivated solution in a clearly labeled, sealed, and

chemically compatible waste container. Label as "Hazardous Waste: Deactivated AMAS
Waste".

Contaminated Solid Waste: All consumables that have come into contact with AMAS (e.g.,

pipette tips, tubes, gloves) must be collected in a designated, sealed plastic bag or container.

[4] Label as "Hazardous Waste: AMAS contaminated debris".

Unused Solid AMAS: Keep in its original, sealed container. Label as "Hazardous Waste:

Unused AMAS".

Final Disposal: Arrange for the collection of all hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Spill Management
In the event of a spill of solid AMAS powder:

Evacuate and secure the area.

Ensure the area is well-ventilated.

Wear appropriate PPE.

Gently cover the spill with an inert absorbent material (e.g., sand or vermiculite).

Carefully collect the powder and cleanup materials and place them into a sealed container

labeled as hazardous waste.[5]

Clean the contaminated surface thoroughly with a detergent solution, followed by a water

rinse. Collect all cleaning solutions as hazardous liquid waste.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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